N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(2-fluorophenyl)butanamide

• Molecular Formula: C22H23FN2O2S
• Molecular Weight: 398.5 g/mol
• IUPAC Name: N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(2-fluorophenyl)butanamide
• InChI: InChI=1S/C22H23FN2O2S/c1-4-8-20(26)25(19-10-7-6-9-18(19)23)22-24-21(15(3)28-22)16-11-13-17(14-12-16)27-5-2/h6-7,9-14H,4-5,8H2,1-3H3
• InChI Key: WESAKQFVKNOYQL-UHFFFAOYSA-N
• SMILES: CCCC(=O)N(C1=CC=CC=C1F)C2=NC(=C(S2)C)C3=CC=C(C=C3)OCC

Description

N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(2-fluorophenyl)butanamide, also known as A-836,339, is a synthetic compound that belongs to the class of analgesic drugs. This compound has been extensively studied for its potential use in the management of pain and other related conditions.

Mechanism of Action

The exact mechanism of action of N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(2-fluorophenyl)butanamide is not fully understood. However, it is believed to act as a selective agonist of the cannabinoid receptor type 2 (CB2). Activation of CB2 receptors has been shown to have analgesic, anti-inflammatory, and immunomodulatory effects.
Biochemical and Physiological Effects:
Activation of CB2 receptors by N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(2-fluorophenyl)butanamide has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation, modulate immune function, and reduce pain perception. In addition, it has also been shown to have anti-anxiety and anti-depressant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(2-fluorophenyl)butanamide in lab experiments is its selectivity for CB2 receptors. This allows for more targeted research into the effects of CB2 receptor activation. However, one of the limitations of using this compound is its limited availability and high cost.

Future Directions

There are several future directions for research into N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(2-fluorophenyl)butanamide. One area of research is the development of more potent and selective CB2 receptor agonists. Another area of research is the investigation of the potential use of this compound in the management of other conditions such as addiction and neurodegenerative diseases. In addition, further research is needed to fully understand the mechanism of action of this compound and its effects on the body.

Synthesis Methods

The synthesis of N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(2-fluorophenyl)butanamide involves a multi-step process. The first step involves the synthesis of 4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-amine, which is then reacted with 2-fluorobenzoyl chloride to yield N-(2-fluorophenyl)-4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-ylamine. This intermediate is then reacted with butanoyl chloride to yield the final product, N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(2-fluorophenyl)butanamide.

Scientific Research Applications

N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-N-(2-fluorophenyl)butanamide has been extensively studied for its potential use in the management of pain. It has been shown to have analgesic effects in animal models of acute and chronic pain. In addition, it has also been studied for its potential use in the management of other conditions such as anxiety, depression, and addiction.